3-hydrazinylphenol hydrochloride
Description
3-Hydrazinylphenol hydrochloride is a chemical compound with the CAS Number: 898252-78-3 . It has a molecular weight of 160.6 . The IUPAC name for this compound is 3-hydrazinophenol hydrochloride .
Synthesis Analysis
The synthesis of 3-hydrazinylphenol hydrochloride involves several stages . The first stage involves the reaction of m-Hydroxyaniline with hydrogen chloride and sodium nitrite in water at 10°C for approximately 10 minutes . The second stage involves the reaction with hydrogen chloride and tin (II) chloride at 20°C for approximately 45 minutes . The final stage involves the reaction with sodium hydroxide in water at 20°C with a pH of 10 for approximately 45 minutes .Molecular Structure Analysis
The InChI code for 3-hydrazinylphenol hydrochloride is 1S/C6H8N2O.ClH/c7-8-5-2-1-3-6(9)4-5;/h1-4,8-9H,7H2;1H . This code provides a unique identifier for the molecular structure of the compound.Chemical Reactions Analysis
As a derivative of phenol, 3-hydrazinylphenol hydrochloride may exhibit similar reactivity. Phenols are highly reactive substrates for electrophilic halogenation, nitration, sulfonation, and Friedel–Crafts reactions .Safety and Hazards
The safety data sheet for 3-hydrazinylphenol hydrochloride indicates that it is harmful if swallowed, in contact with skin, or if inhaled . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to handle this compound with appropriate safety measures, including wearing protective gloves, protective clothing, eye protection, and face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-hydrazinylphenol hydrochloride involves the reaction of 3-nitrophenol with hydrazine hydrate to form 3-aminophenol, which is then reacted with hydrochloric acid and sodium nitrite to form the final product.", "Starting Materials": [ "3-nitrophenol", "hydrazine hydrate", "hydrochloric acid", "sodium nitrite" ], "Reaction": [ "Step 1: 3-nitrophenol is reacted with hydrazine hydrate in the presence of a catalyst such as palladium on carbon to form 3-aminophenol.", "Step 2: 3-aminophenol is dissolved in hydrochloric acid and cooled to 0-5°C. Sodium nitrite is added slowly to the solution with stirring to form a diazonium salt.", "Step 3: The diazonium salt is then treated with excess hydrazine hydrate to form 3-hydrazinylphenol hydrochloride as a white crystalline solid." ] } | |
CAS RN |
898252-78-3 |
Product Name |
3-hydrazinylphenol hydrochloride |
Molecular Formula |
C6H9ClN2O |
Molecular Weight |
160.6 |
Purity |
95 |
Origin of Product |
United States |
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